N-mesityl-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C21H20N6OS/c1-13-9-14(2)20(15(3)10-13)23-18(28)12-29-19-7-6-17-24-25-21(27(17)26-19)16-5-4-8-22-11-16/h4-11H,12H2,1-3H3,(H,23,28)
• InChI Key: CRZHUWMPLAFEED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2)C
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

“N-mesityl-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a complex organic compound. It is a pale yellow solid. It has been synthesized and studied for its potential applications.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The yield of the synthesis process was reported to be 92%.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using various techniques such as 1H NMR, 13C NMR, and IR. The compound has a complex structure with multiple aromatic rings and functional groups.

Chemical Reactions Analysis

The compound is part of the 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido. These classes of compounds are known for their versatile biological activities and are often used in medicinal chemistry.

Physical And Chemical Properties Analysis

The compound is a pale yellow solid with a melting point of 188–189 °C. Its 1H NMR and 13C NMR spectra have been recorded, providing detailed information about its molecular structure.

Scientific Research Applications

Anticancer Activity

. They can be used in the development of new drugs for cancer treatment.

Antimicrobial Activity

. For example, pyrazolyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)-2H-pyran-2-one derivatives have demonstrated in vitro antibacterial activity against S. aureus, B. subtilis, E. .

Analgesic and Anti-inflammatory Activity

. This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs.

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antiviral Activity

. They could be used in the development of new antiviral drugs.

Enzyme Inhibitors

. This makes them potential candidates for the development of new drugs that work by inhibiting these enzymes.

Mechanism of Action

Target of Action

The primary target of N-mesityl-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide, also known as 2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, is the c-Met kinase . This kinase plays a crucial role in cellular growth, survival, and migration, making it a significant target in cancer research .

Mode of Action

The compound exhibits excellent anti-tumor activity against various cancer cell lines, including A549, MCF-7, and HeLa, with IC50 values in the low micromolar to nanomolar range . This suggests that the compound interacts with its target, c-Met kinase, inhibiting its activity and thereby disrupting the signaling pathways that promote tumor growth and survival .

Pharmacokinetics

The compound’s potent activity against various cancer cell lines suggests that it may have favorable bioavailability .

Result of Action

The result of the compound’s action is the inhibition of c-Met kinase, leading to a disruption in the signaling pathways that promote tumor growth and survival . This results in potent anti-tumor activity, as evidenced by the compound’s low IC50 values against various cancer cell lines .

Future Directions

The compound and its derivatives could be further studied for their potential applications in various fields. Given their versatile biological activities, they could be particularly useful in the development of new pharmaceuticals.